Cas no 13908-14-0 (Urea,N-(2-chloroethyl)-N'-(3-methylcyclohexyl)-)

13908-14-0 structure
Product name:Urea,N-(2-chloroethyl)-N'-(3-methylcyclohexyl)-
Urea,N-(2-chloroethyl)-N'-(3-methylcyclohexyl)- Chemical and Physical Properties
Names and Identifiers
-
- Urea,N-(2-chloroethyl)-N'-(3-methylcyclohexyl)-
- 1-(2-chloroethyl)-3-(3-methylcyclohexyl)urea
- NSC-160163
- NSC 160163
- 13908-14-0
- NSC160163
- DTXSID50930303
- N'-(2-Chloroethyl)-N-(3-methylcyclohexyl)carbamimidic acid
- BRN 2834635
- Urea, 1-(2-chloroethyl)-3-(3-methylcyclohexyl)-
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- Inchi: InChI=1S/C10H19ClN2O/c1-8-3-2-4-9(7-8)13-10(14)12-6-5-11/h8-9H,2-7H2,1H3,(H2,12,13,14)
- InChI Key: ZEXAHTHOEXBQHM-UHFFFAOYSA-N
- SMILES: ClCCNC(NC1CCCC(C)C1)=O
Computed Properties
- Exact Mass: 218.11877
- Monoisotopic Mass: 218.119
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- Density: 1.08g/cm3
- Boiling Point: 383.7ºC at 760 mmHg
- Flash Point: 185.9ºC
- Refractive Index: 1.494
- PSA: 41.13
- LogP: 2.88490
Urea,N-(2-chloroethyl)-N'-(3-methylcyclohexyl)- Related Literature
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Miroslav Kloz,Rienk van Grondelle,John T.M. Kennis Phys. Chem. Chem. Phys., 2011,13, 18123-18133
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Haroldo C. Da Silva,Anna N. R. Da Silva,Theo L. S. Da Rocha,Isabel S. Hernandes,Hélio F. Dos Santos,Wagner B. De Almeida New J. Chem., 2020,44, 17391-17404
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Matthias Bauer,Christoph Gastl Phys. Chem. Chem. Phys., 2010,12, 5575-5584
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Jia-Hao Wu,Wen-Chang Chen,Guey-Sheng Liou Polym. Chem., 2016,7, 1569-1576
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Oriana Esposito,Alexandra K. de K. Lewis,Peter B. Hitchcock,Stephen Caddick,F. Geoffrey N. Cloke Chem. Commun., 2007, 1157-1159
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